8-Azabicyclo[3.2.1]octane-1,2,3,4-tetrol

• CAS No.: 127414-85-1
• Product Name: 8-Azabicyclo[3.2.1]octane-1,2,3,4-tetrol
• Molecular Formula: C7H13NO4
• Molecular Weight: 175.18 g/mol
• IUPAC Name: (1R,2S,3R,4S,5R)-8-azabicyclo[3.2.1]octane-1,2,3,4-tetrol
• Standard InChI: InChI=1S/C7H13NO4/c9-4-3-1-2-7(12,8-3)6(11)5(4)10/h3-6,8-12H,1-2H2/t3-,4+,5-,6+,7-/m1/s1
• Standard InChIKey: FXFBVZOJVHCEDO-IBISWUOJSA-N
• Isomeric SMILES: C1C[C@]2([C@H]([C@@H]([C@H]([C@@H]1N2)O)O)O)O
• SMILES: C1CC2(C(C(C(C1N2)O)O)O)O
• Canonical SMILES: C1CC2(C(C(C(C1N2)O)O)O)O
• Description: Calystegine b2, also known as nortropanoline, belongs to the class of organic compounds known as tropane alkaloids. These are organic compounds containing the nitrogenous bicyclic alkaloid parent N-Methyl-8-azabicyclo[3. 2. 1]octane. Calystegine b2 is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, calystegine B2 is primarily located in the cytoplasm. Outside of the human body, calystegine B2 can be found in a number of food items such as fruits, alcoholic beverages, eggplant, and swamp cabbage. This makes calystegine B2 a potential biomarker for the consumption of these food products.
• Synonyms: 1,2,3,4-tetrahydroxy-nor-tropane; calystegine B(2); calystegine B(3); calystegine B(4); calystegine B2; calystegine B3; calystegine B4
• PubChem Compound: 124434
• Last Modified: Dec 23 2021